3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(4-fluorophenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO3/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7,15H,(H,16,17)
• InChI Key: PGGBJPHXKMDTFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)O)C(=O)O)F
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID60688747
• Molecular Weight: 232.21 g/mol
• CAS RN: 1258619-01-0

Description

3-(4-Fluorophenyl)-5-hydroxybenzoic acid (3-FPHBA) is a synthetic organic compound that has been used in various scientific research applications. It is a member of the hydroxybenzoic acid family and has a molecular formula of C8H6FO3. 3-FPHBA has a melting point of 151–153 °C and a boiling point of 344.5 °C. It is a white crystalline solid with a faint odor and is soluble in methanol and ethanol.

Scientific Research Applications

3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% has a wide range of scientific research applications. It has been used in the study of the structure and function of enzymes, as well as in the study of the mechanism of action of drugs. It has also been used to study the interaction between proteins and carbohydrates, as well as the interaction between proteins and lipids. In addition, 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% has been used to study the role of free radicals in the aging process, as well as the role of reactive oxygen species in the development of cancer.

Mechanism of Action

The mechanism of action of 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% is not completely understood. However, it is believed that the compound interacts with proteins and lipids in the cell membrane, leading to changes in the structure and function of the proteins and lipids. This interaction is believed to be responsible for the effects of 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% on enzymes, proteins, and carbohydrates.
Biochemical and Physiological Effects
3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids, as well as the activity of enzymes involved in the synthesis of proteins. It has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics. In addition, 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. In addition, it is soluble in a variety of solvents, making it easy to work with in laboratory experiments. However, there are some limitations to the use of 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments. It is a potent inhibitor of enzymes, which can lead to unexpected results in experiments. In addition, it can be toxic in high concentrations, so it should be handled with care in the laboratory.

Future Directions

The potential applications of 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% are vast and varied. It has been used in the study of enzyme structure and function, as well as in the study of the mechanism of action of drugs. In addition, it has been used to investigate the role of free radicals in the aging process, as well as the role of reactive oxygen species in the development of cancer. It could also be used to study the interaction between proteins and carbohydrates, as well as the interaction between proteins and lipids. Furthermore, 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% could be used to develop new drugs or to enhance the efficacy of existing drugs. Finally, 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% could be used in the development of novel diagnostic and therapeutic agents.

Synthesis Methods

3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% can be synthesized by a variety of methods. One of the most common methods involves the reaction of 4-fluorophenol with sodium hydroxide and acetic acid. This reaction produces a mixture of 4-fluorobenzoic acid and 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95%, which can be separated by column chromatography. Other methods for synthesizing 3-(4-Fluorophenyl)-5-hydroxybenzoic acid, 95% include the reaction of 4-fluorophenol with benzoyl chloride, the reaction of 4-fluorophenol with propionic anhydride, and the reaction of 4-fluorophenol with acetic anhydride.